1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3,4-dichloro-2-methoxybenzenesulfonyl)piperazine
1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3,4-dichloro-2-methoxybenzenesulfonyl)piperazine
Brand Name:
Vulcanchem
CAS No.:
667893-14-3
VCID:
VC0486397
InChI:
InChI=1S/C19H20Cl2N2O5S/c1-26-19-17(5-3-14(20)18(19)21)29(24,25)23-8-6-22(7-9-23)11-13-2-4-15-16(10-13)28-12-27-15/h2-5,10H,6-9,11-12H2,1H3
SMILES:
COC1=C(C=CC(=C1Cl)Cl)S(=O)(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4
Molecular Formula:
C19H20Cl2N2O5S
Molecular Weight:
459.3g/mol
1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3,4-dichloro-2-methoxybenzenesulfonyl)piperazine
CAS No.: 667893-14-3
Main Products
VCID: VC0486397
Molecular Formula: C19H20Cl2N2O5S
Molecular Weight: 459.3g/mol
![1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3,4-dichloro-2-methoxybenzenesulfonyl)piperazine - 667893-14-3](/images/no_structure.jpg)
| CAS No. | 667893-14-3 |
|---|---|
| Product Name | 1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(3,4-dichloro-2-methoxybenzenesulfonyl)piperazine |
| Molecular Formula | C19H20Cl2N2O5S |
| Molecular Weight | 459.3g/mol |
| IUPAC Name | 1-(1,3-benzodioxol-5-ylmethyl)-4-(3,4-dichloro-2-methoxyphenyl)sulfonylpiperazine |
| Standard InChI | InChI=1S/C19H20Cl2N2O5S/c1-26-19-17(5-3-14(20)18(19)21)29(24,25)23-8-6-22(7-9-23)11-13-2-4-15-16(10-13)28-12-27-15/h2-5,10H,6-9,11-12H2,1H3 |
| Standard InChIKey | LRZIBIFAZNZWEX-UHFFFAOYSA-N |
| SMILES | COC1=C(C=CC(=C1Cl)Cl)S(=O)(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4 |
| Canonical SMILES | COC1=C(C=CC(=C1Cl)Cl)S(=O)(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4 |
| PubChem Compound | 991823 |
| Last Modified | Nov 11 2021 |
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